Dimoxamine hydrochloride

• CAS No.: 52663-86-2
• Molecular Formula: C13H22ClNO2
• Molecular Weight: 259.77 g/mol
• IUPAC Name: (2R)-1-(2,5-dimethoxy-4-methylphenyl)butan-2-amine;hydrochloride
• InChI: InChI=1S/C13H21NO2.ClH/c1-5-11(14)7-10-8-12(15-3)9(2)6-13(10)16-4;/h6,8,11H,5,7,14H2,1-4H3;1H/t11-;/m1./s1
• InChI Key: HQMDHDKBZGKPGS-RFVHGSKJSA-N
• Isomeric SMILES: CC[C@H](CC1=C(C=C(C(=C1)OC)C)OC)N.Cl
• SMILES: CCC(CC1=C(C=C(C(=C1)OC)C)OC)N.Cl
• Synonyms: 1-(4-methyl)-2,5-dimethoxyphenyl-2-aminobutane; 2-amino-1-(2,5-dimethoxy-4-methylphenyl)butane; BL 3912A; BL-3912A; dimoxamine; dimoxamine hydrochloride; dimoxamine hydrochloride, (+-)-isomer; dimoxamine hydrochloride, (R)-isomer; dimoxamine hydrochloride, (S)-isomer; dimoxamine, (+-)-isomer; dimoxamine, (S)-isomer; MDPA-1

Description

Dimoxamine Hydrochloride is a chemical compound with the molecular formula C13H21NO2.ClH and a molecular weight of 259.772. It is also known by its systematic name, Benzeneethanamine, alpha-ethyl-2,5-dimethoxy-4-methyl-, hydrochloride ®- . This compound is of interest due to its various applications in scientific research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: Dimoxamine Hydrochloride can be synthesized through the reaction of acetophenone, dimethylamine hydrochloride, and paraformaldehyde. The reaction mixture is refluxed on a steam bath for 2 hours, followed by filtration and crystallization . The product is then purified by recrystallization from ethanol and acetone.

Industrial Production Methods: In industrial settings, the production of this compound involves large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process includes careful control of temperature, reaction time, and purification steps to ensure the consistency and quality of the final product.

Chemical Reactions Analysis

Types of Reactions: Dimoxamine Hydrochloride undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines.

Substitution: It can undergo nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly used.

Major Products: The major products formed from these reactions include various substituted amines, oxides, and other derivatives depending on the specific reaction conditions .

Scientific Research Applications

Dimoxamine Hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of other compounds.

Biology: It is used in biochemical assays and as a tool for studying biological pathways.

Industry: It is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of Dimoxamine Hydrochloride involves its interaction with specific molecular targets and pathways. It acts by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

• 2C-D (2,5-Dimethoxy-4-methylphenethylamine)
• DOM (2,5-Dimethoxy-4-methylamphetamine)
• Ariadne (4C-D, 4C-DOM, alpha-Et-2C-D, BL-3912)